Cas no 306769-09-5 ((3E)-1,1,1-Trifluoro-4-(3-methylphenyl)but-3-en-2-one)

• Product name: (3E)-1,1,1-Trifluoro-4-(3-methylphenyl)but-3-en-2-one
• CAS No: 306769-09-5
• MF: C₁₁H₉F₃O
• MW: 214.183773756027
• CID: 5040336

(3E)-1,1,1-Trifluoro-4-(3-methylphenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• (3E)-1,1,1-trifluoro-4-(3-methylphenyl)but-3-en-2-one
• BBL021864
• KM4384
• STK894581
• 3-Methylstyryl(trifluoromethyl) ketone
• (E)-1,1,1-trifluoro-4-(3-methylphenyl)-3-buten-2-one
• (E)-1,1,1-Trifluoro-4-(3-methylphenyl)-3-butene-2-one
• (3E)-1,1,1-Trifluoro-4-(3-methylphenyl)but-3-en-2-one

• Inchi： 1S/C11H9F3O/c1-8-3-2-4-9(7-8)5-6-10(15)11(12,13)14/h2-7H,1H3/b6-5+
• InChI Key： UEAAAIFZSJPHJC-AATRIKPKSA-N
• SMILES： FC(C(/C=C/C1C=CC=C(C)C=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 255
• Topological Polar Surface Area: 17.1
• XLogP3: 3.5